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Compound of Interest

Compound Name: Hsd17B13-IN-16

Cat. No.: B12384913

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of stock solutions for
Hsd17B13-IN-16, a small molecule inhibitor of the 17-beta-hydroxysteroid dehydrogenase 13
enzyme. Accurate preparation of stock solutions is critical for ensuring the reproducibility and
reliability of experimental results.

Hsd17B13-IN-16: Chemical Properties

A summary of the key chemical properties for Hsd17B13-IN-16 is provided below. This
information is essential for calculating the required mass of the compound for stock solution
preparation.

Property Value
Molecular Formula C25H28N404
Molecular Weight 448.52 g/mol
Appearance Crystalline solid

Experimental Protocol: Preparation of Hsd17B13-IN-
16 Stock Solutions
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This protocol outlines the steps for preparing a 10 mM stock solution of Hsd17B13-IN-16 in
Dimethyl Sulfoxide (DMSO).

Materials:

Hsd17B13-IN-16 powder

Anhydrous Dimethyl Sulfoxide (DMSO)
Microcentrifuge tubes (1.5 mL or 2 mL)
Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Equilibrate Reagents: Allow the Hsd17B13-IN-16 powder and anhydrous DMSO to reach
room temperature before use. This prevents condensation from forming on the compound
and in the solvent.

Weighing the Compound: Tare a clean, empty microcentrifuge tube on the analytical
balance. Carefully weigh the desired amount of Hsd17B13-IN-16 powder into the tube. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.4852 mg of the compound.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the microcentrifuge
tube containing the Hsd17B13-IN-16 powder. To continue the example, add 1 mL of DMSO.

Dissolution: Close the tube tightly and vortex thoroughly for 1-2 minutes until the compound
is completely dissolved. Visually inspect the solution to ensure no solid particles remain.
Gentle warming (to 37°C) and sonication can be used to aid dissolution if necessary.

Aliquoting: To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock
solution into smaller, single-use volumes in sterile microcentrifuge tubes.
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o Storage: Store the aliquots at -20°C or -80°C for long-term storage. When ready to use, thaw
an aliquot at room temperature and dilute it to the desired final concentration in the
appropriate experimental buffer or cell culture medium.

Table of Calculations for Common Stock Solution Concentrations:

Mass of Hsd17B13-IN-16

Desired Stock .
for 1 mL of Stock Solution Volume of DMSO (mL)

Concentration (mM)

(mg)
1 0.4485 1
5 2.2426 1
10 4.4852 1
50 22.426 1
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Caption: Experimental workflow for preparing Hsd17B13-IN-16 stock solutions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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